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Compound of Interest

Compound Name: 3-Chloro-2-nitrobenzenethiol

CAS No.: 351216-87-0

Cat. No.: B1629519

Get Quote

CAS Number: 351216-87-0 Molecular Formula: C₆H₄ClNO₂S Molecular Weight: 189.62 g/mol

[1][2]

Executive Summary
3-Chloro-2-nitrobenzenethiol is a specialized intermediate used primarily in the synthesis of

benzothiazoles and other heterocyclic pharmacophores. Its structure combines three distinct

hazard classes: a nitro group (oxidizer/toxicophore), a thiol group (reducing

agent/stench/nucleophile), and a chlorine substituent (lipophilicity enhancer).

Critical Risk: The ortho positioning of the reducing thiol (-SH) and the oxidizing nitro (-NO₂)

groups creates a potential for energetic intramolecular redox reactions at elevated

temperatures. Furthermore, the compound poses severe olfactory risks (stench) and potential

for methemoglobinemia upon skin absorption.

Physicochemical Profile & Hazard Identification
The following data characterizes the compound's behavior under laboratory conditions.
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Property Value / Description Implications for Handling

Physical State Solid (Crystalline powder)
Dust generation is a primary

inhalation risk.

Color Pale Yellow to Yellow
Typical of nitro-aromatics;

darkening indicates oxidation.

Melting Point
Not empirically established in

open lit.

Assume < 100°C; avoid

uncontrolled heating.

Solubility Soluble in DMSO, DMF, DCM
Penetrates skin easily via

organic solvents.

Odor Threshold Extremely Low (ppb range)
Stench: Requires dedicated

ventilation/scrubbing.

Reactivity Nucleophilic, Redox-Active
Incompatible with strong

oxidizers and strong bases.

Hazard Classification (GHS-Inferred)
Acute Toxicity (Oral/Dermal/Inhalation): Category 3 (Toxic).

Skin/Eye Irritation: Category 2 (Irritant).

Specific Target Organ Toxicity: Blood (Methemoglobinemia).

Aquatic Toxicity: Acute Category 1 (Very toxic to aquatic life).

Operational Safety & Engineering Controls
Containment Strategy
Due to the high potency of the thiol odor and the toxicity of the nitro-aromatic core, standard

fume hoods are often insufficient for preventing laboratory contamination.

Primary Containment: Handle all solids within a Class II Biosafety Cabinet or a Glove Box

under inert atmosphere (Nitrogen/Argon).
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Secondary Containment: If a glove box is unavailable, use a fume hood with a face velocity >

100 fpm. All weighing operations must be performed inside the hood using a micro-balance

enclosure.

Odor Scrubbing: Exhausts should ideally pass through a charcoal filter or a bleach scrubber

trap to neutralize thiol vapors before release.

Personal Protective Equipment (PPE)
Standard latex or thin nitrile gloves provide insufficient protection against chlorinated aromatic

thiols.

Hand Protection:Double-gloving is mandatory.

Inner Layer: 4 mil Nitrile (dexterity).

Outer Layer:Silver Shield® (Laminate) or thick Butyl Rubber (chemical resistance).

Respiratory Protection: If working outside a glove box, wear a P100/OV (Organic Vapor)

respirator.

Body Protection: Tyvek® lab coat or chemical-resistant apron to prevent clothing

contamination (which necessitates disposal due to stench).

Experimental Handling Protocol
Weighing and Solubilization

Pre-Weighing: Place the receiving flask and spatula inside the containment zone 15 minutes

prior to opening the source container to equilibrate air pressure.

Solvent Choice: Dissolve in non-protic solvents (DCM, THF) immediately after weighing to

suppress dust.

Inerting: Sparge the solution with Argon for 5 minutes. Thiols oxidize rapidly to disulfides

(dimers) in air, which may alter stoichiometry and biological activity.

Reaction Safety (The Ortho Effect)
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The proximity of the -NO₂ and -SH groups allows for a specific decomposition pathway known

as the Herz Reaction logic, where cyclization or explosion can occur under thermal shock.

Temperature Limit: Do not heat neat (undiluted) material above 80°C.

Base Addition: Add bases (e.g., NaH, K₂CO₃) slowly at 0°C. Thiolates are far more

nucleophilic and reactive than the neutral thiol.

Workup and Quenching
Never rotary evaporate thiol solutions to dryness without a bleach trap in the vacuum line.

DOT Diagram: Thiol Workup Safety Logic
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Figure 1: Decision matrix for safe workup of thiol-containing reaction mixtures, emphasizing

odor control and vacuum protection.

Emergency Response & Decontamination
Spill Management (The "Bleach Protocol")
Standard spill kits are ineffective for thiols because they do not neutralize the odor or the

chemical toxicity.
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Evacuate: Clear the immediate area.

Neutralize: Pour a 10% Sodium Hypochlorite (Bleach) solution over the spill.

Mechanism:[3][4][5][6]

Result: The thiol is oxidized to a sulfonic acid, which is non-volatile and odorless.

Wait: Allow 15 minutes for oxidation.

Absorb: Use vermiculite or sand to absorb the liquid. Do not use clay-based kitty litter (can

catalyze heating).

First Aid
Skin Contact: Wash with soap and water for 15 minutes.[7] Do not use ethanol (increases

skin absorption). Monitor for cyanosis (blue lips/fingernails) indicating methemoglobinemia.

Inhalation: Move to fresh air immediately. Administer oxygen if breathing is labored.

Waste Disposal
Segregation: Do not mix with general organic solvents. Label clearly as "Thiol/Sulfide Waste

- Stench."

Pre-Treatment: It is Best Practice to treat the waste container with dilute bleach or hydrogen

peroxide (if compatible with other waste components) to oxidize the thiol before final disposal

pickup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.ucl.ac.uk/safety-services/a-z/thiols
https://www.benchchem.com/product/b1629519?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemwhat.com/3-chloro-2-nitrobenzenethiol-cas-351216-87-0/
https://www.capotchem.cn/doc/spec_351216-87-0.do
https://patents.google.com/patent/DE638486C/en
https://patents.google.com/patent/DE638486C/en
https://www.valsynthese.ch/files/MSDS/2022/3_MSDS%20Nitrothiophene_V10_en.pdf
https://www.ncbi.nlm.nih.gov/books/NBK424265/
https://www.ncbi.nlm.nih.gov/books/NBK424265/
https://www.ncbi.nlm.nih.gov/books/NBK424265/
https://store.apolloscientific.co.uk/storage/msds/OR0779_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC336200050&productDescription=4-NITROTHIOPHENOL%2C+95%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.alfa-chemistry.com/cas_35121-60-9.htm
https://www.chemsrc.com/en/cas/40925-72-2_403845.html
https://www.benchchem.com/product/b1629519/docs#technical-guide-safety-handling-of-3-chloro-2-nitrobenzenethiol
https://www.benchchem.com/product/b1629519/docs#technical-guide-safety-handling-of-3-chloro-2-nitrobenzenethiol
https://www.benchchem.com/product/b1629519/docs#technical-guide-safety-handling-of-3-chloro-2-nitrobenzenethiol
https://www.benchchem.com/product/b1629519/docs#technical-guide-safety-handling-of-3-chloro-2-nitrobenzenethiol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1629519?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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